Cas no 2171749-29-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid
• CAS No: 2171749-29-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5959782
• PubChem ID: 165514457
• Update Time: 2025-06-09

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid
• 2171749-29-2
• EN300-1503508
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-methylbutanoic acid

• Inchi： 1S/C24H28N2O6/c1-15(23(28)29)11-12-25-22(27)21(14-31-2)26-24(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： LXEQCZKXAARVFJ-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic Acid (CAS No. 2171749-29-2)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid, identified by its CAS number 2171749-29-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, presents a unique set of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of this compound reflects its complexity, incorporating multiple functional groups that contribute to its reactivity and potential biological activity. Specifically, the presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide linkage in the side chain suggests potential interactions with biological targets, making it an attractive scaffold for drug design. The 3-methoxypropanamido and 2-methylbutanoic acid components further enhance its structural diversity, enabling modifications that could fine-tune its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid position it as a promising candidate for such applications. For instance, the amide group can serve as a hinge region for binding to specific protein targets, while the fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis, indicating potential utility in peptidomimetic drug development.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex molecules. The Fmoc group, in particular, is frequently employed in solid-phase peptide synthesis (SPPS), allowing for the efficient construction of peptidic scaffolds. By incorporating this group into a larger molecule like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid, researchers can leverage existing synthetic protocols to explore new drug candidates.

The methoxy and methyl substituents on the molecule also contribute to its overall functionality. These groups can influence solubility, metabolic stability, and binding affinity, making them critical parameters to consider during drug design. For example, the methoxy group on the propanamido side chain may enhance interactions with hydrophilic pockets on target proteins, while the methyl group on the butanoic acid moiety could improve lipophilicity.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. High-throughput screening and computational modeling have become indispensable tools for identifying lead compounds with high affinity for biological targets. The complex architecture of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid makes it an ideal candidate for these approaches, as it offers multiple sites for optimization.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluorenylmethoxycarbonyl moiety in this compound embodies these principles, suggesting that it may exhibit superior pharmacokinetic properties compared to non-fluorinated analogs. This is particularly relevant in the development of long-lasting therapeutics where resistance or rapid clearance can limit efficacy.

The amine functionality at the core of this molecule also presents opportunities for further derivatization. Primary amines are versatile handles for forming covalent bonds with other biomolecules or for introducing additional functional groups through reactions such as reductive amination or diazotization. These modifications could lead to novel derivatives with enhanced potency or selectivity.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid involves several sophisticated steps that showcase modern synthetic methodologies. The use of Fmoc chemistry allows for precise control over peptide bond formation during SPPS, while protecting group strategies ensure that reactive sites are selectively modified. These techniques are essential for constructing complex molecules like this one without unwanted side reactions.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylbutanoic acid (CAS No. 2171749-29) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for modulating key biological pathways involved in various diseases. As research continues to evolve toward more targeted and personalized medicine, compounds like this one will play an increasingly important role in advancing therapeutic strategies.